Cas no 957066-10-3 (4-(N-(3-Chloro-2-methylphenyl)sulfamoyl)phenylboronic acid)

• Product Name: 4-(N-(3-Chloro-2-methylphenyl)sulfamoyl)phenylboronic acid
• CAS No: 957066-10-3
• MF: C₁₃H₁₃BClNO₄S
• MW: 325.575621366501
• MDL: MFCD09878330
• CID: 839766
• PubChem ID: 44119595
• Update Time: 2025-06-08

4-(N-(3-Chloro-2-methylphenyl)sulfamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(N-(3-Chloro-2-methylphenyl)sulfamoyl)phenyl)boronic acid
• (4-(N-(3-Chloro-2-methylphenyl)-sulfamoyl)phenyl)boronic acid
• [4-[(3-chloro-2-methylphenyl)sulfamoyl]phenyl]boronic acid
• 4-(N-(3-CHLORO-2-METHYLPHENYL)SULFAMOYL)PHENYLBORONIC ACID
• 4-[(3-Chloro-2-methylphenyl)sulphamoyl]benzeneboronic acid
• AKOS015848408
• 957066-10-3
• {4-[(3-Chloro-2-methylphenyl)sulfamoyl]phenyl}boronic acid
• (4-(N-(3-Chloro-2-methylphenyl)sulfamoyl)phenyl)boronicacid
• DTXSID60657317
• A858869
• F87326
• MFCD09878330
• BS-22533
• CS-0174640
• 4-(N-(3-Chloro-2-methylphenyl)sulfamoyl)phenylboronic acid

• MDL： MFCD09878330
• Inchi： 1S/C13H13BClNO4S/c1-9-12(15)3-2-4-13(9)16-21(19,20)11-7-5-10(6-8-11)14(17)18/h2-8,16-18H,1H3
• InChI Key： SMPORGPEQYCOAP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NS(C1C=CC(B(O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 325.03500
• Monoisotopic Mass: 325.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95A^2

Experimental Properties

• Density: 1.47
• Melting Point: 189-191°C
• Boiling Point: 517.2°C at 760 mmHg
• Flash Point: 266.6°C
• Refractive Index: 1.642
• PSA: 95.01000
• LogP: 2.28280

4-(N-(3-Chloro-2-methylphenyl)sulfamoyl)phenylboronic acid Security Information

• Hazardous Material Identification：
• Storage Condition：Keep cold

Additional information on 4-(N-(3-Chloro-2-methylphenyl)sulfamoyl)phenylboronic acid

Introduction to 4-(N-(3-Chloro-2-methylphenyl)sulfamoyl)phenylboronic Acid (CAS No. 957066-10-3)

4-(N-(3-Chloro-2-methylphenyl)sulfamoyl)phenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 957066-10-3, features a unique structural motif consisting of a phenylboronic acid moiety linked to a sulfamoyl group, which is further substituted with a 3-chloro-2-methylphenyl group. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications, particularly in drug discovery and development.

The boronic acid component of this molecule is particularly noteworthy due to its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in modern organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions and with high selectivity. The 4-(N-(3-Chloro-2-methylphenyl)sulfamoyl)phenylboronic acid serves as an excellent substrate for such transformations, facilitating the construction of complex molecular architectures. Its utility in this context has been explored in the synthesis of biologically active compounds, where precise control over molecular structure is crucial.

Furthermore, the sulfamoyl group appended to the boronic acid moiety introduces additional reactivity and functionality. Sulfamoyl groups are well-known for their ability to participate in hydrogen bonding interactions, making them valuable for designing molecules with specific binding properties. This feature has been leveraged in the development of novel ligands for enzyme inhibition and receptor binding studies. The 3-chloro-2-methylphenyl substituent further enhances the compound's versatility, as halogenated aromatic rings often exhibit enhanced metabolic stability and improved binding affinity in biological systems.

Recent advancements in medicinal chemistry have highlighted the importance of boronic acids in drug design. Boronic acid derivatives have been successfully incorporated into therapeutic agents targeting various diseases, including cancer and infectious disorders. The 4-(N-(3-Chloro-2-methylphenyl)sulfamoyl)phenylboronic acid (CAS No. 957066-10-3) is no exception, with studies demonstrating its potential as a building block for novel pharmacophores. Its ability to undergo facile cross-coupling reactions allows for rapid diversification of molecular structures, enabling the exploration of large chemical libraries.

In the realm of materials science, this compound has also shown promise as a precursor for advanced functional materials. Boron-containing polymers and coatings exhibit unique properties such as high thermal stability and chemical resistance, making them suitable for demanding applications. The structural features of 4-(N-(3-Chloro-2-methylphenyl)sulfamoyl)phenylboronic acid could be exploited to design novel materials with tailored properties, potentially revolutionizing industries ranging from electronics to aerospace.

The synthesis of 4-(N-(3-Chloro-2-methylphenyl)sulfamoyl)phenylboronic acid (CAS No. 957066-10-3) presents an interesting challenge due to its complex structure. However, recent methodological developments have made it more accessible than ever before. Modern synthetic techniques, such as flow chemistry and catalytic methods, have enabled researchers to produce this compound with higher yields and purities. These advancements are crucial for facilitating further research and application development.

One particularly exciting area of research involves the use of 4-(N-(3-Chloro-2-methylphenyl)sulfamoyl)phenylboronic acid in the development of targeted therapeutics. Boron neutron capture therapy (BNCT) is an emerging modality for cancer treatment that leverages the preferential accumulation of boron compounds in tumor tissues. The boronic acid moiety makes this compound an attractive candidate for BNCT applications, provided that its biodistribution and toxicity profiles can be optimized.

The sulfamoyl group also opens up possibilities for bioconjugation strategies, allowing for the attachment of biomolecules such as peptides or antibodies. This approach has been successfully employed in the development of antibody-drug conjugates (ADCs), where targeted delivery is critical for maximizing therapeutic efficacy while minimizing side effects. The structural features of 4-(N-(3-Chloro-2-methylphenyl)sulfamoyl)phenylboronic acid could be harnessed to create novel bioconjugates with enhanced performance characteristics.

Another emerging application lies in the field of nanotechnology. Boron-containing compounds have been explored as components in nanomaterials due to their ability to self-assemble into ordered structures. The unique intermolecular interactions facilitated by the boronic acid and sulfamoyl groups could be exploited to design supramolecular assemblies with specific functionalities. These materials could find applications in drug delivery systems, sensors, and even artificial molecular machines.

The future prospects for 4-(N-(3-Chloro-2-methylphenyl)sulfamoyl)phenylboronic acid (CAS No. 957066-10-3) are vast and multifaceted. As our understanding of its chemical properties continues to grow, so too will its utility across various scientific disciplines. Whether it is through innovative drug discovery efforts or cutting-edge material science applications, this compound is poised to play a significant role in shaping the future landscape of chemical research.